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Compound of Interest

Compound Name: Tetrachloroauric acid

Cat. No.: B8796247 Get Quote

Essential Safety and Handling Guide for
Tetrachloroauric Acid
This guide provides immediate safety, operational, and disposal protocols for handling

tetrachloroauric acid, ensuring the protection of laboratory personnel and the environment.

Adherence to these procedures is critical due to the corrosive and hazardous nature of this

chemical.

Tetrachloroauric acid is a corrosive substance that can cause severe skin burns and serious

eye damage.[1][2][3] It may also cause an allergic skin reaction.[1][2] Ingestion is harmful and

can lead to severe damage to the gastrointestinal tract.[3] Therefore, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling tetrachloroauric acid
to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles with

side shields and a face shield.

[1][4][5]

Protects against splashes and

dust, preventing severe eye

damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or rubber) tested to

EN 374 standard.[1][2][5] A

complete suit protecting

against chemicals or a lab coat

is also necessary.[4][5][6]

Prevents direct contact with

the skin, which can cause

severe burns and allergic

reactions.

Respiratory Protection

An approved respirator should

be used when dust is

generated or if working outside

a fume hood.[4][5]

Protects against inhalation of

dust, which can be toxic.

Operational Plan: Handling and Storage
Handling:

Always handle tetrachloroauric acid in a well-ventilated area, preferably within a chemical

fume hood.[4][7]

Avoid the formation of dust and aerosols during handling.[6][8]

Prevent contact with skin, eyes, and clothing.[1][2]

Wash hands thoroughly after handling the substance.[4]

Do not eat, drink, or smoke in the handling area.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[4][5]

Keep the container tightly closed and protected from light, moisture, and air.[4][5]
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Store away from incompatible materials such as strong bases, metals, and reducing agents.

[4][5] The recommended storage temperature is between 15–25 °C.[1][2]

Emergency Procedures
Eye Contact:

Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[7]

Seek immediate medical attention from an ophthalmologist.

Skin Contact:

Immediately remove all contaminated clothing.[7]

Wash the affected area with soap and plenty of water.[7]

Seek immediate medical attention.

Ingestion:

Rinse the mouth with water.[6]

Do NOT induce vomiting.[6][7]

Seek immediate medical attention.[7]

Inhalation:

Move the person to fresh air.

If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Spill Response Workflow
In the event of a spill, follow the steps outlined in the workflow below.
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Spill Detected

Evacuate Immediate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Use non-sparking tools)

Place in a Labeled, Sealed Container for Disposal

Decontaminate the Area

Dispose of as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Workflow for Tetrachloroauric Acid Spill Response
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Disposal Plan
All waste containing tetrachloroauric acid is classified as hazardous waste.[7]

Collection: Collect waste material in a suitable, closed, and correctly labeled container.[6] Do

not mix with other waste streams.

Disposal: Dispose of the waste through a licensed professional waste disposal service.[6]

Adhere to all local, state, and federal regulations for hazardous waste disposal.[5]

Contaminated Packaging: Dispose of the original container as hazardous waste at a special

waste collection point.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com [carlroth.com]

2. carlroth.com [carlroth.com]

3. datasheets.scbt.com [datasheets.scbt.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. prochemonline.com [prochemonline.com]

6. cdhfinechemical.com [cdhfinechemical.com]

7. fishersci.co.uk [fishersci.co.uk]

8. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Tetrachloroauric acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8796247#personal-protective-equipment-for-
handling-tetrachloroauric-acid]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8796247?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=10462971&productDescription%3D1GR+Tetrachloroauric%28III%29+acid+trihydrate%2C+ACS+reagent&countryCode=GB&language=en
https://www.cdhfinechemical.com/images/product/msds/74_1488106389_ChloroauricAcid-CASNO-16961-25-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/74_1488106389_ChloroauricAcid-CASNO-16961-25-4-MSDS.pdf
https://prochemonline.com/wp-content/uploads/2024/09/1458-11.ChloroauricAcid.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10462971&productDescription%3D1GR+Tetrachloroauric%28III%29+acid+trihydrate%2C+ACS+reagent&countryCode=GB&language=en
https://www.benchchem.com/product/b8796247?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-3867-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDA1MDh8YXBwbGljYXRpb24vcGRmfGFEYzJMMmhsT1M4NU1UZ3lNalkzTkRjek9UVXdMMU5FUWw4ek9EWTNYMGRDWDBWT0xuQmtaZ3w3NjE1MGFjZGQzNGE2YjRhZDBhNzA0NTQ0NjRiMmU3MWE0MjE2ZGVkZDJkY2NkMjQyYzQzM2NiNGVjNTkxMzVl
https://www.carlroth.com/medias/SDB-3867-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTI4NjV8YXBwbGljYXRpb24vcGRmfGFERm1MMmhsT1M4NU1UZ3lNalkzTkRReE1UZ3lMMU5FUWw4ek9EWTNYMEZWWDBWT0xuQmtaZ3w4M2RmMmNkOGIxZThhOTU3ZTg1ZDI2MjcyOGI4YmE4ZDQ0ZmRhZjBiMmNhMDgxNzgzZjA0NDI4OTMzNWYzOTY4
https://datasheets.scbt.com/sc-250067.pdf
https://pim-resources.coleparmer.com/sds/00703.pdf
https://prochemonline.com/wp-content/uploads/2024/09/1458-11.ChloroauricAcid.pdf
https://www.cdhfinechemical.com/images/product/msds/74_1488106389_ChloroauricAcid-CASNO-16961-25-4-MSDS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10462971&productDescription%3D1GR+Tetrachloroauric%28III%29+acid+trihydrate%2C+ACS+reagent&countryCode=GB&language=en
https://www.chemicalbook.com/msds/chloroauric-acid.pdf
https://www.benchchem.com/product/b8796247#personal-protective-equipment-for-handling-tetrachloroauric-acid
https://www.benchchem.com/product/b8796247#personal-protective-equipment-for-handling-tetrachloroauric-acid
https://www.benchchem.com/product/b8796247#personal-protective-equipment-for-handling-tetrachloroauric-acid
https://www.benchchem.com/product/b8796247#personal-protective-equipment-for-handling-tetrachloroauric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8796247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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